5-Methyl-2-(3-nitrophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one

• CAS RN: 97538-37-9
• Molecular Formula: C9H8N4O3
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 5-methyl-2-(3-nitrophenyl)-4H-1,2,4-triazol-3-one
• InChI: InChI=1S/C9H8N4O3/c1-6-10-9(14)12(11-6)7-3-2-4-8(5-7)13(15)16/h2-5H,1H3,(H,10,11,14)
• InChI Key: KQHAMBITCFATGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1)C2=CC(=CC=C2)[N+](=O)[O-]

Description

5-Methyl-2-(3-nitrophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C9H8N4O3 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, warm (40° C.) solution of 66.2 g (0.37 mole) of acetaldehyde 3-nitrophenylhydrazone (compound 40, FIG. 5) in one liter of acetic acid was added a solution of 30.0 g (0.37 mole) of potassium cyanate in 75 ml of water. The reaction mixture was cooled to 20° C. and stirred for 30 minutes. An aqueous 5% sodium hypochlorite solution (600 ml) was added to the mixture during a 30 minute period while maintaining a temperature of 20° C. A precipitate formed during the addition. After this addition was complete, the mixture was diluted with one liter of water and was filtered; the filtrate was saved for further use. The filter cake was triturated with a solution of ethyl acetate:n-heptane (1:1) and was filtered. The solid thus collected was dried under reduced pressure to yield 52.4 g of 4,5-dihydro-3-methyl-1-(3-nitrophenyl)-1,2,4-triazol-5(1H)-one.